1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde N-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazone

• IUPAC Name: 3-chloro-N-[(Z)-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]indol-3-yl]methylideneamino]-5-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C21H11Cl2F6N5/c22-15-5-12(20(24,25)26)8-30-18(15)33-32-7-11-10-34(17-4-2-1-3-14(11)17)19-16(23)6-13(9-31-19)21(27,28)29/h1-10H,(H,30,33)/b32-7-
• InChI Key: PTFHZCOAKCUPDY-YWHDFPIWSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2C3=C(C=C(C=N3)C(F)(F)F)Cl)C=NNC4=C(C=C(C=N4)C(F)(F)F)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2C3=C(C=C(C=N3)C(F)(F)F)Cl)/C=N\NC4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C21H11Cl2F6N5
• Molecular Weight: 518.2 g/mol

Description

The compound is a hydrazone derivative, which is a class of organic compounds characterized by a nitrogen-nitrogen double bond with an adjacent carbonyl group. The presence of the trifluoromethyl group and the pyridinyl group suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an indole ring, a pyridine ring, and a trifluoromethyl group. These functional groups could confer unique electronic and steric properties to the molecule.

Chemical Reactions Analysis

As a hydrazone, this compound could potentially undergo a variety of chemical reactions, including oxidation, reduction, and cycloaddition reactions. The presence of the trifluoromethyl group could also influence the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, while the pyridine ring could contribute to its aromaticity.

Scientific Research Applications

Synthesis and Characterization

1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde N-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazone and related compounds have been synthesized and characterized in various studies, focusing on their potential applications in scientific research. For instance, hydrazones derived from ketones and their reaction with Vilsmeier-Haack reagent have been explored for regioselective preparation of pyrazole derivatives, highlighting the versatility of hydrazones in synthetic chemistry Ivonin et al., 2014.

Molecular Design and Reactivity

The molecular design and reactivity of hydrazone compounds, including those related to this compound, have been investigated to understand their interaction with metal ions. Studies have shown that these compounds can act as ligands, forming complexes with various metals, which can be of interest for applications in coordination chemistry and material science Odashima et al., 1993.

Potential Biological and Antimicrobial Applications

The exploration of biological activities, including antimicrobial properties, is a significant area of research for hydrazone compounds. Some studies have focused on the synthesis of hydrazone derivatives and their evaluation for antimicrobial activities, suggesting potential applications in developing new therapeutic agents Bayrak et al., 2009.

Future Directions

The study of hydrazones and trifluoromethylated compounds is a vibrant field of research in organic and medicinal chemistry. This compound, with its combination of functional groups, could be of interest for future investigations.